Cas no 769-25-5 (2,4,6-Trimethylstyrene)

• Product Name: 2,4,6-Trimethylstyrene
• CAS No: 769-25-5
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD00008613
• CID: 83049
• PubChem ID: 87576428
• Update Time: 2025-04-18

2,4,6-Trimethylstyrene Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethylstyrene
• Vinylmesitylene
• 2,4,6-Trimethylstyrene (stabilized with TBC)
• 2-ethenyl-1,3,5-trimethylbenzene
• 1,3,5-Trimethyl-2-vinylbenzene (stabilized with TBC)
• 2-Vinylmesitylene (stabilized with TBC)
• Styrene,4,6-trimethyl-
• NSC-51012
• Mesitylethylene
• 1,3,5-Trimethyl-2-vinyl-benzene
• AKOS009156971
• PDELBHCVXBSVPJ-UHFFFAOYSA-
• 1,3,5-Trimethyl-2-vinylbenzene
• Styrene, 2,4,6-trimethyl-
• 2,6-Trimethylstyrene
• NSC51012
• 2,4,6-Trimethylstyrene, 95%, contains <0.05% tert-butylcatechol as inhibitor
• 1,3,5-Trimethyl-2-vinylbenzene #
• FT-0609913
• Benzene, 2-ethenyl-1,3,5-trimethyl-
• BS-22801
• 2-Vinylmesitylene
• 89FV7YQ871
• D92351
• Q27270039
• InChI=1/C11H14/c1-5-11-9(3)6-8(2)7-10(11)4/h5-7H,1H2,2-4H3
• DTXSID20227691
• CS-0179392
• 2,4,6-Trimethylstyrene, >/=97%,stabilized with TBC
• SY048687
• DTXCID70150182
• NSC 51012
• 1-ethenyl-2,4,6-trimethylbenzene
• UNII-89FV7YQ871
• T0493
• 2-ethenyl-1,3,5-trimethyl-benzene
• EINECS 212-205-4
• 769-25-5
• MFCD00008613
• NS00037858

• MDL： MFCD00008613
• Inchi： 1S/C11H14/c1-5-11-9(3)6-8(2)7-10(11)4/h5-7H,1H2,2-4H3
• InChI Key： PDELBHCVXBSVPJ-UHFFFAOYSA-N
• SMILES： C1(C=C)C(C)=CC(C)=CC=1C
• BRN： 1904365

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.906 g/mL at 25 °C(lit.)
• Melting Point: -37°C
• Boiling Point: 206°C
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.532(lit.)
• Solubility: Soluble in methanol.
• PSA: 0.00000
• LogP: 3.25480
• Solubility: Not determined
• Vapor Pressure: 0.3±0.2 mmHg at 25°C

2,4,6-Trimethylstyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23;S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Material Chemicals High Polymer Materials